Boron trifluoride Boron trifluoride Boron trifluoride is a colorless gas with a pungent odor. It is toxic by inhalation. It is soluble in water and slowly hydrolyzed by cold water to give off hydrofluoric acid, a corrosive material. Its vapors are heavier than air. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing.
Boron trifluoride is a boron fluoride.
Brand Name: Vulcanchem
CAS No.: 16045-88-8
VCID: VC21045762
InChI: InChI=1S/BF3/c2-1(3)4
SMILES: B(F)(F)F
Molecular Formula: BF3
Molecular Weight: 67.81 g/mol

Boron trifluoride

CAS No.: 16045-88-8

Cat. No.: VC21045762

Molecular Formula: BF3

Molecular Weight: 67.81 g/mol

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Boron trifluoride - 16045-88-8

Specification

Description Boron trifluoride is a colorless gas with a pungent odor. It is toxic by inhalation. It is soluble in water and slowly hydrolyzed by cold water to give off hydrofluoric acid, a corrosive material. Its vapors are heavier than air. Prolonged exposure of the containers to fire or heat may result in their violent rupturing and rocketing.
Boron trifluoride is a boron fluoride.
CAS No. 16045-88-8
Molecular Formula BF3
Molecular Weight 67.81 g/mol
IUPAC Name trifluoroborane
Standard InChI InChI=1S/BF3/c2-1(3)4
Standard InChI Key WTEOIRVLGSZEPR-UHFFFAOYSA-N
Impurities Common impurities in BF3 include air, silicon tetrafluoride, and sulfur dioxide.
1.0% nitrogen; <0.006% sulfur dioxide; <0.0006% ferric oxide; <0.003% silicon dioxide; traces of oxygen.
SMILES B(F)(F)F
Canonical SMILES B(F)(F)F
Boiling Point -148 °F at 760 mm Hg (NIOSH, 2016)
-99.9 °C
-100 °C
-148°F
Colorform Colorless gas
Melting Point -196.1 °F (EPA, 1998)
-126.8 °C
-127 °C
-196°F

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